Cas no 101831-80-5 (1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]-)

1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]- structure
101831-80-5 structure
Product Name:1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]-
CAS No:101831-80-5
MF:C18H23N3
MW:281.395323991776
CID:161534
PubChem ID:58935
Update Time:2025-04-19

1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-5-carbonitrile,3-[(octahydro-1H-azonin-1-yl)methyl]-
    • 3-(azonan-1-ylmethyl)-1H-indole-5-carbonitrile
    • 3-(Octahydro-1H-azonin-1-ylmethyl)-5-indolecarbonitrile
    • 5-Cyano-3-(octamethyleneiminomethyl)indole
    • AC1L1Q37
    • AC1Q4RGE
    • INDOLE-5-CARBONITRILE, 3-(OCTAHYDRO-1H-AZONIN-1-YLMETHYL)-
    • LS-82448
    • DTXSID70144223
    • 101831-80-5
    • Inchi: 1S/C18H23N3/c19-12-15-7-8-18-17(11-15)16(13-20-18)14-21-9-5-3-1-2-4-6-10-21/h7-8,11,13,20H,1-6,9-10,14H2
    • InChI Key: GBMQMMJTCCZLQG-UHFFFAOYSA-N
    • SMILES: N1(CC2=CNC3C=CC(C#N)=CC2=3)CCCCCCCC1

Computed Properties

  • Exact Mass: 280.18156
  • Monoisotopic Mass: 281.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.8A^2
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.13
  • Boiling Point: 470.2°Cat760mmHg
  • Flash Point: 238.2°C
  • Refractive Index: 1.611
  • PSA: 42.82
  • LogP: 4.13368
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